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Compound of Interest

Compound Name:
A-AMYL CINNAMIC ALDEHYDE

DIETHYL ACETAL

Cat. No.: B1275436 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of α-amyl cinnamic aldehyde diethyl

acetal, a synthetic fragrance ingredient also utilized in organic synthesis. This document details

its chemical and physical properties, synthesis protocols, and potential applications, presenting

data in a structured format for ease of reference by professionals in research and development.

Chemical and Physical Properties
α-Amyl cinnamic aldehyde diethyl acetal is a colorless to pale yellow oily liquid known for its

characteristic floral, leafy odor.[1] It is a symmetric acetal formed from the reaction of α-

amylcinnamaldehyde with two equivalents of ethanol.[1] This structure contributes to its

stability, particularly in alkaline environments, making it a valuable component in various

formulations.[1]

Table 1: Physicochemical Properties of α-Amyl Cinnamic Aldehyde Diethyl Acetal
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Property Value Reference

Molecular Weight 276.4 g/mol [1]

276.41956000 g/mol [2]

276.41372 g/mol [3]

Molecular Formula C₁₈H₂₈O₂ [1][3]

CAS Number 60763-41-9 [1]

Appearance Almost colorless oily liquid [1]

Odor Floral, leafy [1]

Specific Gravity 0.931 to 0.939 @ 20°C [2]

Flash Point 162.00 °F TCC (72.22 °C) [1][2]

Solubility
Almost insoluble in water

(0.033 g/L @ 25°C)
[3]

XLogP3-AA 5.6 [2][3]

Experimental Protocols
The primary method for synthesizing α-amyl cinnamic aldehyde diethyl acetal is through the

acid-catalyzed acetalization of α-amyl cinnamaldehyde with ethanol.[1] This reversible reaction

is typically driven to completion by removing the water formed during the process.[1]

Classical Acid-Catalyzed Acetalization
This widely used method employs a strong acid catalyst to facilitate the reaction between α-

amylcinnamaldehyde and an excess of ethanol.[1]

Materials:

α-Amyl cinnamaldehyde

Ethanol (excess)
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Acid catalyst (e.g., hydrochloric acid, sulfuric acid, or p-toluenesulfonic acid)[1]

Dean-Stark apparatus for azeotropic distillation

Reaction vessel

Heating mantle

Neutralizing agent (e.g., sodium bicarbonate solution)

Separatory funnel

Drying agent (e.g., anhydrous sodium sulfate)

Distillation apparatus for purification

Procedure:

Combine α-amyl cinnamaldehyde, excess ethanol, and the acid catalyst in a reaction vessel

equipped with a Dean-Stark apparatus.

Heat the mixture to reflux. The water produced during the reaction will be removed as an

azeotrope with the solvent, driving the equilibrium towards the formation of the acetal.[1]

Monitor the reaction progress by observing the amount of water collected.

Once the reaction is complete, cool the mixture to room temperature.

Neutralize the acid catalyst with a suitable base, such as a saturated sodium bicarbonate

solution.

Extract the organic layer using a separatory funnel.

Wash the organic layer with water and then with brine.

Dry the organic layer over an anhydrous drying agent like sodium sulfate.

Filter to remove the drying agent.
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Purify the crude product by vacuum distillation to obtain pure α-amyl cinnamic aldehyde

diethyl acetal.

Metal-Catalyzed Hydroalkoxylation
A more modern and efficient approach involves the use of solid acid catalysts. This method

offers milder reaction conditions and easier product purification.[1]

Materials:

α-Amyl cinnamaldehyde

Ethanol

Solid acid catalyst (e.g., zeolites, ion-exchange resins)

Reaction vessel with stirring

Heating apparatus

Filtration setup

Distillation apparatus

Procedure:

Charge the reaction vessel with α-amyl cinnamaldehyde, ethanol, and the solid acid catalyst.

Heat the mixture with stirring to the desired reaction temperature.

Monitor the reaction progress using a suitable analytical technique (e.g., GC-MS).

Upon completion, cool the reaction mixture.

Separate the solid catalyst by filtration. The catalyst can often be regenerated and reused.

Remove the excess ethanol from the filtrate by distillation.

Purify the resulting crude product by vacuum distillation.
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Synthesis Pathway and Logical Relationships
The synthesis of α-amyl cinnamic aldehyde diethyl acetal from α-amyl cinnamaldehyde and

ethanol is a classic example of an acid-catalyzed condensation reaction. The process involves

the formation of a hemiacetal intermediate, which is then converted to the diethyl acetal

through dehydration.[1]

Reactants

Catalyst

Intermediate

Product

α-Amyl Cinnamaldehyde

Hemiacetal Intermediate

+ Ethanol

Ethanol

Acid Catalyst
(e.g., H₂SO₄, p-TSA)

Protonation

α-Amyl Cinnamic Aldehyde
Diethyl Acetal

+ Ethanol
- H₂O

Water

Click to download full resolution via product page

Synthesis pathway of α-amyl cinnamic aldehyde diethyl acetal.

Applications
The primary application of α-amyl cinnamic aldehyde diethyl acetal is in the fragrance industry.

Its stability makes it a valuable ingredient in various consumer products, including soaps,

detergents, and cosmetics.[1] In organic synthesis, the diethyl acetal group can serve as a

protecting group for the aldehyde functionality of α-amylcinnamaldehyde, which is particularly

useful in multi-step syntheses where the aldehyde group needs to be preserved during

reactions targeting other parts of the molecule.[1] The acetal can be readily hydrolyzed back to

the aldehyde under acidic conditions.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1275436?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

